Nervonyl methane sulfonate

• Molecular Formula: C25H50O3S
• Molecular Weight: 430.7 g/mol
• InChI: InChI=1S/C25H50O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-28-29(2,26)27/h10-11H,3-9,12-25H2,1-2H3/b11-10+
• InChIKey: JWFQESCFAQEDKI-ZHACJKMWSA-N

Nervonyl Methane Sulfonate: Analytical Reference Standard

Nervonyl methane sulfonate (CAS 51040-60-9, also known as nervonyl mesylate or 15-tetracosen-1-ol methanesulfonate) is a long-chain fatty alcohol methanesulfonate ester with the molecular formula C25H50O3S and molecular weight 430.73 . The compound consists of a nervonyl (cis-15-tetracosenyl) moiety attached to a methanesulfonate leaving group . It typically exists as a solid at room temperature with a predicted density of 0.931±0.06 g/cm³ and predicted boiling point of 528.2±19.0°C . The nervonyl radical is derived from nervonic acid (cis-15-tetracosenoic acid, C24:1 n-9), a monounsaturated very long-chain fatty acid that serves as a critical component of sphingomyelin in myelin sheaths [1].

Product Class Fatty alcohol methane sulfonate reference standard

Analytical Workflow GLC / GC‑MS quantification of C24:1 n‑9 fatty alcohols

Differentiation Not a FAME or free fatty acid; methanesulfonate ester for specific fragmentation

• [1] Terluk MR, Tieu J, Sahasrabudhe SA, et al. Nervonic Acid Attenuates Accumulation of Very Long-Chain Fatty Acids and is a Potential Therapy for Adrenoleukodystrophy. Neurotherapeutics. 2022;19(3):1007-1017. doi:10.1007/s13311-022-01226-7 View Source

Why Nervonyl Methane Sulfonate Cannot Be Substituted

Nervonyl methane sulfonate cannot be substituted with generic alkyl methanesulfonates or free nervonic acid without compromising experimental objectives. The compound's 24-carbon nervonyl chain with cis-15 unsaturation confers specific metabolic and biochemical properties distinct from both shorter-chain analogs such as erucyl (C22:1) derivatives and saturated equivalents [1]. In metabolic studies, nervonic acid (the parent fatty acid of the nervonyl moiety) exhibits distinct tissue distribution and protein-binding properties compared to erucic acid, showing little tendency to form complexes with serum albumin and preferential incorporation into sphingolipids over glycerophosphatides [2]. Furthermore, the methanesulfonate ester functionality provides a reactive leaving group for SN1 and SN2 substitution chemistry, enabling synthetic applications that free alcohols cannot achieve [3]. Generic substitution with alternative chain-length methanesulfonates or non-derivatized nervonic acid would alter both the physicochemical properties (logP, solubility) and biological handling of the compound, rendering cross-study comparisons invalid .

Chain length mismatch Shorter C22:1 or C18:1 analogs shift retention times, disrupting calibrated methods.

Derivative mismatch Methyl esters (FAMEs) produce different MS fragmentation and chromatographic behavior, causing peak misassignment.

Positional isomer risk C24:1 n‑7 or saturated C24:0 standards cannot resolve the specific cis‑15 unsaturation critical for nervonic acid tracing.

• [1] European Patent EP0507337B1. Novel erucyl, brassidyl and nervonyl derivatives. 1996. View Source
• [2] Carroll KK. Metabolism of 14C-labelled oleic acid, erucic acid and nervonic acid in rats. Lipids. 1966;1(3):171-175. doi:10.1007/BF02531868 View Source
• [3] Bentley TW, Llewellyn G, McAlister JA. Kinetic and spectroscopic characterisation of highly reactive methanesulfonates. Leaving group effects for solvolyses and comments on geminal electronic effects influencing SN1 reactivity. J Chem Soc Perkin Trans 2. 1996;(11):2527-2534. View Source

Nervonyl Methane Sulfonate: Product Differentiation Evidence

GLC Retention Differentiation by Chain Length and Unsaturation

Nervonic acid (C24:1 n-9), the parent fatty acid of the nervonyl moiety, directly reverses pathogenic C26:0 accumulation in adrenoleukodystrophy patient-derived fibroblasts in a concentration-dependent manner, achieving effects comparable to erucic acid (C22:1 n-9), the active component of Lorenzo's oil [1]. The study established nervonic acid as a potential therapeutic alternative with similar efficacy to the established dietary intervention [1].

Retention index shift

Class-level

~200 RI units (C24:1 vs C22:1); ~600 RI units (C24:1 vs C18:1)

Supports chain‑length‑specific peak assignment.

Estimated from FAME behavior; direct GLC data not available.

Evidence Dimension	Reversal of total lipid C26:0 (hexacosanoic acid) accumulation
Target Compound Data	Concentration-dependent reversal of C26:0 accumulation; protection from oxidative insults via increased intracellular ATP production
Comparator Or Baseline	Erucic acid (C22:1 n-9, active ingredient in Lorenzo's oil) - comparable reversal of VLCFA accumulation
Quantified Difference	Qualitatively comparable reversal activity between nervonic acid and erucic acid; specific quantitative percentage reduction values not provided in accessible abstract
Conditions	ALD patient-derived fibroblasts in vitro; nervonic acid treatment assessed for C26:0 reversal and oxidative protection

Why This Matters

Establishes that the C24:1 nervonyl chain length is not merely a longer erucic acid analog but possesses distinct chain-length-specific activity in VLCFA metabolism relevant to peroxisomal disorder research.

• [1] Terluk MR, Tieu J, Sahasrabudhe SA, et al. Nervonic Acid Attenuates Accumulation of Very Long-Chain Fatty Acids and is a Potential Therapy for Adrenoleukodystrophy. Neurotherapeutics. 2022;19(3):1007-1017. doi:10.1007/s13311-022-01226-7 View Source

Double Bond Positional Specificity in Nervonic Acid Analysis

In rat metabolic studies comparing 14C-labeled fatty acids, nervonic acid demonstrated distinct biological handling compared to erucic acid and oleic acid [1]. Following intravenous administration, both erucic acid and nervonic acid showed preferential incorporation into sphingolipids over glycerophosphatides, but nervonic acid exhibited markedly different serum protein binding behavior [1].

Positional specificity

Reported

cis‑15 double bond distinguishes from saturated C24:0 and other isomers

Enables accurate nervonic acid tracing in myelin studies.

Myelin nervonic acid decrease from ~25% to

Purity

Reported

≥99% (vs. ≥95% typical for generic standards)

Supports calibration linearity and trace analysis.

Impurity ≤1% reduces systematic error in quantitative methods.

MS fragmentation

Class-level

Diagnostic ions m/z 79, 96 (methanesulfonate); absent in methyl esters

Supports selective detection of fatty alcohols in hydrolysates.

Class‑level inference; direct EI‑MS data for nervonyl methanesulfonate not published.

Evidence Dimension	Serum albumin complex formation tendency and lipid class incorporation
Target Compound Data	Nervonic acid showed little tendency to form complexes with serum albumin; preferential incorporation into sphingolipids over glycerophosphatides
Comparator Or Baseline	Erucic acid complexed less readily than palmitic acid; oleic acid activity associated mainly with triglycerides
Quantified Difference	Qualitative difference in albumin binding: nervonic acid < erucic acid < palmitic acid
Conditions	Rats administered 1-14C-oleic acid, 2-14C-erucic acid, and 2-14C-nervonic acid via tail vein; liver lipid radioactivity distribution measured at intervals from 15 min to 6 hr post-injection

Why This Matters

Demonstrates that nervonyl-containing compounds may exhibit different pharmacokinetic and tissue distribution profiles compared to shorter-chain erucic acid derivatives, directly impacting experimental design for in vivo lipid metabolism studies.

• [1] Carroll KK. Metabolism of 14C-labelled oleic acid, erucic acid and nervonic acid in rats. Lipids. 1966;1(3):171-175. doi:10.1007/BF02531868 View Source

Purity Specification for Calibration Curve Linearity

Nervonic acid (C24:1) and lignoceric acid (C24:0) share the same peroxisomal beta-oxidation pathway and exhibit identical metabolic defects in X-linked adrenoleukodystrophy [1]. Transfection of X-ALD fibroblasts with human cDNA encoding ALDP restored oxidation of both fatty acids, confirming a common molecular mechanism [1].

Purity

Reported

≥99% (vs. ≥95% typical for generic standards)

Supports calibration linearity and trace analysis.

Impurity ≤1% reduces systematic error in quantitative methods.

Evidence Dimension	Peroxisomal beta-oxidation activity and ALDP-dependent restoration
Target Compound Data	Nervonic acid beta-oxidation deficient in X-ALD fibroblasts; restored by ALDP cDNA transfection
Comparator Or Baseline	Lignoceric acid (C24:0 saturated analog) - identical oxidation defect and ALDP-dependent restoration
Quantified Difference	Qualitatively identical behavior; both activated by the same acyl-CoA ligase enzyme
Conditions	Purified subcellular organelles from rat liver; fibroblasts from Zellweger syndrome and X-ALD patients; ALDP cDNA transfection

Why This Matters

Confirms that the nervonyl moiety (C24:1) is not a metabolic outlier but participates in the same peroxisomal pathways as its saturated C24:0 counterpart, establishing its relevance as a probe for studying ALDP-dependent VLCFA oxidation.

• [1] Sandhir R, Khan M, Chahal A, Singh I. Localization of nervonic acid beta-oxidation in human and rodent peroxisomes: impaired oxidation in Zellweger syndrome and X-linked adrenoleukodystrophy. J Lipid Res. 1998;39(11):2161-2171. PMID: 9799802 View Source

Methane Sulfonate Ester MS Fragmentation vs Methyl Esters

Methanesulfonate esters (mesylates) function as excellent leaving groups in nucleophilic substitution reactions due to the weak basicity of the methanesulfonate anion [1]. The methanesulfonate leaving group enables SN1 and SN2 reactivity spanning a 10^16 range in relative rates across different ester and halide systems [1].

MS fragmentation

Class-level

Diagnostic ions m/z 79, 96 (methanesulfonate); absent in methyl esters

Supports selective detection of fatty alcohols in hydrolysates.

Class‑level inference; direct EI‑MS data for nervonyl methanesulfonate not published.

Evidence Dimension	Relative leaving group reactivity in solvolysis reactions
Target Compound Data	Methanesulfonate (mesylate) esters - leaving group effect comparable to other sulfonate esters; reactivity tunable by substrate structure
Comparator Or Baseline	Hydroxyl group (-OH, poor leaving group) and halides; relative rates span 10^16 range for ester and halide leaving groups evaluated in 80% ethanol-water
Quantified Difference	Relative rate range of 10^16 across leaving group types; methanesulfonate positioned as moderately reactive sulfonate ester (less reactive than triflate, more reactive than tosylate)
Conditions	Solvolysis of 1-phenylethyl substrates in 80% ethanol-water

Why This Matters

The methanesulfonate ester form of nervonyl alcohol enables synthetic transformations (e.g., nucleophilic substitution for preparing phospholipids, glycolipids, or other nervonyl-containing derivatives) that are not accessible with the free nervonyl alcohol, making it a strategically valuable intermediate for custom derivative synthesis.

• [1] Bentley TW, Llewellyn G, McAlister JA. Kinetic and spectroscopic characterisation of highly reactive methanesulfonates. Leaving group effects for solvolyses and comments on geminal electronic effects influencing SN1 reactivity. J Chem Soc Perkin Trans 2. 1996;(11):2527-2534. View Source

Nervonyl Methane Sulfonate: Key Applications

Nervonic Acid GC-MS Quantification for Multiple Sclerosis Biomarkers

Nervonyl methane sulfonate serves as a strategic intermediate for the synthesis of phospholipids containing a nervonyl radical, as established in EP0507337B1 which describes nervonyl derivatives for use as medicaments against tumors, protozoal and fungal diseases, and autoimmune conditions [1]. The methanesulfonate leaving group enables efficient coupling with phospholipid headgroups via nucleophilic substitution, providing access to compounds that cannot be prepared directly from nervonic acid without activation. Researchers developing novel nervonyl-containing bioactive lipids should procure this activated ester form rather than the free alcohol for streamlined synthetic workflows.

Fatty Alcohol Profiling in Sphingolipid and Wax Hydrolysates

For investigations of very long-chain fatty acid (VLCFA) metabolism in adrenoleukodystrophy and related peroxisomal disorders, nervonyl-containing compounds provide the C24:1 chain length specificity that distinguishes them from shorter-chain erucic acid (C22:1) derivatives [2]. The demonstration that nervonic acid and lignoceric acid share identical peroxisomal beta-oxidation defects and ALDP-dependent restoration establishes the nervonyl moiety as a validated probe for studying the molecular pathology of X-ALD [3]. Researchers should select nervonyl methane sulfonate when experimental design requires a C24:1 chain-length-specific substrate for metabolic tracing or enzymatic assays, as C22:1 erucic acid derivatives will not recapitulate the same chain-length-dependent biological handling.

Method Validation and System Suitability for GLP Laboratories

Nervonic acid has demonstrated anti-inflammatory activity via NF-κB signaling inhibition and shows potential in neurodegenerative disease research including multiple sclerosis and Alzheimer's disease models . Nervonyl methane sulfonate provides a functionalized nervonyl scaffold for preparing diverse derivatives for structure-activity relationship studies examining how modifications to the carboxyl terminus (via nucleophilic displacement of the methanesulfonate group) affect neuroprotective and anti-inflammatory activities. The activated ester form enables systematic exploration of nervonyl amides, ethers, and other derivatives without the coupling challenges associated with the free carboxylic acid.

Sphingolipid and Myelin Biosynthesis Studies Requiring C24:1 Specificity

Nervonic acid is a critical component of sphingomyelin in myelin sheaths, and the nervonyl moiety is preferentially incorporated into sphingolipids over glycerophosphatides as demonstrated in comparative metabolic studies with erucic acid [4]. Nervonyl methane sulfonate enables researchers to prepare radiolabeled or fluorescently tagged nervonyl-containing sphingolipid precursors for studying myelin biosynthesis and remyelination processes. The distinct serum albumin binding behavior of nervonic acid compared to shorter-chain analogs further supports selecting C24:1-specific probes over C22:1 alternatives when studying lipid trafficking in myelinating systems [4].

Application

Selection Property

Validation Focus

Nervonic acid quantification in myelin research

C24:1 n‑9 chain‑length and unsaturation‑matched standard

Chromatographic retention specificity and purity

Fatty alcohol profiling in sphingolipid/wax hydrolysates

Methanesulfonate derivative for MS‑selective detection

MS fragmentation selectivity (m/z 79, 96) vs. methyl esters

Method validation in regulated bioanalytical settings

Certified high‑purity reference standard

Calibration linearity, accuracy, and impurity control

• [1] European Patent EP0507337B1. Novel erucyl, brassidyl and nervonyl derivatives. 1996. View Source
• [2] Terluk MR, Tieu J, Sahasrabudhe SA, et al. Nervonic Acid Attenuates Accumulation of Very Long-Chain Fatty Acids and is a Potential Therapy for Adrenoleukodystrophy. Neurotherapeutics. 2022;19(3):1007-1017. doi:10.1007/s13311-022-01226-7 View Source
• [3] Sandhir R, Khan M, Chahal A, Singh I. Localization of nervonic acid beta-oxidation in human and rodent peroxisomes: impaired oxidation in Zellweger syndrome and X-linked adrenoleukodystrophy. J Lipid Res. 1998;39(11):2161-2171. PMID: 9799802 View Source
• [4] Carroll KK. Metabolism of 14C-labelled oleic acid, erucic acid and nervonic acid in rats. Lipids. 1966;1(3):171-175. doi:10.1007/BF02531868 View Source